Cas no 7584-67-0 (N-(1-cyclohexylethyl)cyclopropanamine)

• Product Name: N-(1-cyclohexylethyl)cyclopropanamine
• CAS No: 7584-67-0
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• MDL: MFCD01734766
• CID: 1775949
• PubChem ID: 202159
• Update Time: 2025-06-11

N-(1-cyclohexylethyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyclohexylethyl)cyclopropanamine
• (1-Cyclohexylethyl)-cyclopropyl-amin
• AC1L47ZA
• BRN 2073062
• AC1Q2BMW
• LS-56932
• MFCD01734766
• Cyclohexanemethylamine, N-cyclopropyl-alpha-methyl-
• SCHEMBL21101343
• CS-0455552
• N-Cyclopropyl-alpha-methylcyclohexanemethylamine
• 7584-67-0
• AKOS009941629
• DTXSID50997219
• EN300-166955
• N-(1-cyclohexylethyl)cyclopropanamine

• MDL： MFCD01734766
• Inchi： 1S/C11H21N/c1-9(12-11-7-8-11)10-5-3-2-4-6-10/h9-12H,2-8H2,1H3
• InChI Key： ZBZBLHBMSYUBHO-UHFFFAOYSA-N
• SMILES： N(C(C)C1CCCCC1)C1CC1

Computed Properties

• Exact Mass: 167.16753
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 225.5±8.0 °C at 760 mmHg
• Flash Point: 83.1±15.8 °C
• PSA: 12.03
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-(1-cyclohexylethyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-cyclohexylethyl)cyclopropanamine

Introduction to N-(1-cyclohexylethyl)cyclopropanamine (CAS No. 7584-67-0)

N-(1-cyclohexylethyl)cyclopropanamine, a compound with the chemical identifier CAS No. 7584-67-0, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and pharmacological properties. This compound belongs to a class of amine derivatives characterized by a cyclopropane ring, which is known for its remarkable stability and reactivity, making it a valuable scaffold in drug design.

The structural motif of N-(1-cyclohexylethyl)cyclopropanamine consists of a cyclopropane ring attached to an amine group, which is further substituted with a 1-cyclohexylethyl moiety. This specific arrangement imparts distinct physicochemical properties to the molecule, including solubility, lipophilicity, and metabolic stability. These attributes are crucial in determining the compound's behavior in biological systems and its potential as a therapeutic agent.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. The cyclopropane ring is known to introduce conformational constraints that can enhance binding affinity to biological targets. This has led to extensive research into developing novel cyclopropane-based drugs that exhibit improved pharmacological profiles compared to traditional small-molecule therapeutics.

N-(1-cyclohexylethyl)cyclopropanamine has been explored in several preclinical studies for its potential applications in treating neurological disorders. The compound's ability to interact with specific neurotransmitter receptors has made it a candidate for developing treatments targeting conditions such as depression, anxiety, and cognitive dysfunction. Preliminary findings suggest that this molecule may exert its effects through mechanisms involving modulation of serotonin and dopamine pathways, which are central to the pathophysiology of these disorders.

One of the most compelling aspects of N-(1-cyclohexylethyl)cyclopropanamine is its structural diversity, which allows for the synthesis of numerous analogs with tailored pharmacological properties. Researchers have leveraged this flexibility to design derivatives that exhibit enhanced efficacy and reduced side effects. For instance, modifications at the cyclohexyl substituent have been shown to influence the compound's metabolic clearance rate, potentially leading to longer-lasting therapeutic effects.

The synthesis of N-(1-cyclohexylethyl)cyclopropanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as transition metal catalysis and asymmetric synthesis have played a pivotal role in achieving high enantiomeric purity, which is critical for drug development.

Recent advances in computational chemistry have further facilitated the study of N-(1-cyclohexylethyl)cyclopropanamine by enabling virtual screening and molecular dynamics simulations. These computational approaches have helped researchers predict the compound's interactions with biological targets with greater accuracy, thereby accelerating the drug discovery process. Additionally, machine learning algorithms have been used to identify novel structural features that could enhance the pharmacological activity of this molecule.

The pharmacokinetic profile of N-(1-cyclohexylethyl)cyclopropanamine is another area of active investigation. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics are essential for ensuring therapeutic efficacy while minimizing potential toxicity. Further research is ongoing to elucidate the precise metabolic pathways involved in the clearance of this compound from biological systems.

In conclusion, N-(1-cyclohexylethyl)cyclopropanamine (CAS No. 7584-67-0) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for designing novel drugs targeting neurological disorders. As research continues to uncover new insights into its mechanism of action and optimize synthetic methodologies, this compound holds significant potential for improving patient outcomes in the future.